(E)-6-[4-[2-[(4-Chlorophenyl)sulfonylamino]ethyl]phenyl]-6-pyridin-3-ylhex-5-enoic acid;cyclohexanamine
(E)-6-[4-[2-[(4-Chlorophenyl)sulfonylamino]ethyl]phenyl]-6-pyridin-3-ylhex-5-enoic acid;cyclohexanamine
Brand Name:
Vulcanchem
CAS No.:
133276-53-6
VCID:
VC0166766
InChI:
InChI=1S/2C25H25ClN2O4S.C6H13N/c2*26-22-11-13-23(14-12-22)33(31,32)28-17-15-19-7-9-20(10-8-19)24(5-1-2-6-25(29)30)21-4-3-16-27-18-21;7-6-4-2-1-3-5-6/h2*3-5,7-14,16,18,28H,1-2,6,15,17H2,(H,29,30);6H,1-5,7H2/b2*24-5+;
SMILES:
C1CCC(CC1)N.C1=CC(=CN=C1)C(=CCCCC(=O)O)C2=CC=C(C=C2)CCNS(=O)(=O)C3=CC=C(C=C3)Cl.C1=CC(=CN=C1)C(=CCCCC(=O)O)C2=CC=C(C=C2)CCNS(=O)(=O)C3=CC=C(C=C3)Cl
Molecular Formula:
C56H63Cl2N5O8S2
Molecular Weight:
1069.2 g/mol
(E)-6-[4-[2-[(4-Chlorophenyl)sulfonylamino]ethyl]phenyl]-6-pyridin-3-ylhex-5-enoic acid;cyclohexanamine
CAS No.: 133276-53-6
Main Products
VCID: VC0166766
Molecular Formula: C56H63Cl2N5O8S2
Molecular Weight: 1069.2 g/mol
![(E)-6-[4-[2-[(4-Chlorophenyl)sulfonylamino]ethyl]phenyl]-6-pyridin-3-ylhex-5-enoic acid;cyclohexanamine - 133276-53-6](/images/no_structure.jpg)
| CAS No. | 133276-53-6 |
|---|---|
| Product Name | (E)-6-[4-[2-[(4-Chlorophenyl)sulfonylamino]ethyl]phenyl]-6-pyridin-3-ylhex-5-enoic acid;cyclohexanamine |
| Molecular Formula | C56H63Cl2N5O8S2 |
| Molecular Weight | 1069.2 g/mol |
| IUPAC Name | (E)-6-[4-[2-[(4-chlorophenyl)sulfonylamino]ethyl]phenyl]-6-pyridin-3-ylhex-5-enoic acid;cyclohexanamine |
| Standard InChI | InChI=1S/2C25H25ClN2O4S.C6H13N/c2*26-22-11-13-23(14-12-22)33(31,32)28-17-15-19-7-9-20(10-8-19)24(5-1-2-6-25(29)30)21-4-3-16-27-18-21;7-6-4-2-1-3-5-6/h2*3-5,7-14,16,18,28H,1-2,6,15,17H2,(H,29,30);6H,1-5,7H2/b2*24-5+; |
| Standard InChIKey | GCPNGFCWFJEPEO-UHFFFAOYSA-N |
| Isomeric SMILES | C1CCC(CC1)N.C1=CC(=CN=C1)/C(=C/CCCC(=O)O)/C2=CC=C(C=C2)CCNS(=O)(=O)C3=CC=C(C=C3)Cl.C1=CC(=CN=C1)/C(=C/CCCC(=O)O)/C2=CC=C(C=C2)CCNS(=O)(=O)C3=CC=C(C=C3)Cl |
| SMILES | C1CCC(CC1)N.C1=CC(=CN=C1)C(=CCCCC(=O)O)C2=CC=C(C=C2)CCNS(=O)(=O)C3=CC=C(C=C3)Cl.C1=CC(=CN=C1)C(=CCCCC(=O)O)C2=CC=C(C=C2)CCNS(=O)(=O)C3=CC=C(C=C3)Cl |
| Canonical SMILES | C1CCC(CC1)N.C1=CC(=CN=C1)C(=CCCCC(=O)O)C2=CC=C(C=C2)CCNS(=O)(=O)C3=CC=C(C=C3)Cl.C1=CC(=CN=C1)C(=CCCCC(=O)O)C2=CC=C(C=C2)CCNS(=O)(=O)C3=CC=C(C=C3)Cl |
| Synonyms | 5-Hexenoic acid, 6-(4-(2-(((4-chlorophenyl)sulfonyl)amino)ethyl)phenyl )-6-(3-pyridinyl)-, compd. with cyclohexanamine (2:1) |
| PubChem Compound | 6449276 |
| Last Modified | Nov 11 2021 |
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